N-(2-(4-cyclopropyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2,6-difluorobenzamide

• IUPAC Name: N-[2-(4-cyclopropyl-5-oxo-3-phenyl-1,2,4-triazol-1-yl)ethyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C20H18F2N4O2/c21-15-7-4-8-16(22)17(15)19(27)23-11-12-25-20(28)26(14-9-10-14)18(24-25)13-5-2-1-3-6-13/h1-8,14H,9-12H2,(H,23,27)
• InChI Key: GZMYIOXTAHAFAG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=NN(C2=O)CCNC(=O)C3=C(C=CC=C3F)F)C4=CC=CC=C4
• Molecular Formula: C20H18F2N4O2
• Molecular Weight: 384.4 g/mol

Description

N-(2-(4-cyclopropyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2,6-difluorobenzamide is a useful research compound. Its molecular formula is C20H18F2N4O2 and its molecular weight is 384.387. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Polymers

The synthesis and characterization of novel aromatic polyimides were explored by Butt et al. (2005), who synthesized new diamines and polymerized them with different dianhydrides, resulting in polymers with a range of thermal stability and specific heat capacities. These polymers exhibit solubility in various organic solvents and potential for high-performance applications due to their thermal properties (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).

Acaricidal and Insecticidal Activities

Yu et al. (2015) designed and synthesized oxazoline derivatives containing a sulfur ether moiety, showing excellent acaricidal activity against mites and some insecticidal activities, suggesting these compounds could be developed as new pesticides for agricultural use (Yu, Liu, Li, & Wang, 2015).

Antimicrobial Analog Synthesis

Desai et al. (2013) synthesized fluorobenzamides containing thiazole and thiazolidine, showing promising antimicrobial activity. These compounds were effective against various bacterial and fungal strains, highlighting the importance of fluorine atoms in enhancing antimicrobial activity (Desai, Rajpara, & Joshi, 2013).

Novel Insecticide Development

Tohnishi et al. (2005) discussed the development of flubendiamide, a novel insecticide with a unique chemical structure, showing extremely strong activity against lepidopterous pests, including resistant strains. This compound's unique mode of action and safety profile make it suitable for integrated pest management programs (Tohnishi et al., 2005).

Anticancer Compound Synthesis

Bekircan et al. (2008) synthesized new 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives and evaluated their anticancer activity against a panel of 60 cell lines derived from nine cancer types. This study highlights the potential of these compounds in anticancer drug development (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).